1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}piperazine

• IUPAC Name: 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]piperazine
• InChI: InChI=1S/C13H14F6N2/c14-12(15,16)10-5-9(6-11(7-10)13(17,18)19)8-21-3-1-20-2-4-21/h5-7,20H,1-4,8H2
• InChI Key: YQAXGAWZSCESBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F
• Molecular Formula: C13H14F6N2
• Molecular Weight: 312.25 g/mol

Description

“1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}piperazine” is a chemical compound with the CAS Number: 55513-16-1. It has a molecular weight of 244.26 and its IUPAC name is 1-[3-(trifluoromethyl)benzyl]piperazine.

Synthesis Analysis

The synthesis of piperazine derivatives has been a topic of interest in recent years. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of “1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}piperazine” can be represented by the linear formula: C12 H15 F3 N2. The InChI code for this compound is 1S/C12H15F3N2/c13-12(14,15)11-3-1-2-10(8-11)9-17-6-4-16-5-7-17/h1-3,8,16H,4-7,9H2.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}piperazine” include a molecular weight of 244.26, a refractive index of n20/D 1.490, and a boiling point of 89-91 °C/0.05 mmHg.

Scientific Research Applications

Chemical Derivatization

. This process involves modifying the chemical structure to enhance or enable analysis.

Organic Transformations

. Organic transformations are chemical reactions in which organic compounds are converted into a variety of other compounds.

Hydrogen Bond Catalysts

. These catalysts facilitate reactions by forming hydrogen bonds with the substrate, lowering the activation energy required for the reaction to proceed.

Antimicrobial Agents

. This suggests that the compound could be used in the development of new antimicrobial agents.

Mass Spectrometry

. This suggests potential applications in analytical chemistry.

Drug Discovery

.

Safety and Hazards

This compound is classified as harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. It’s recommended to avoid breathing dust, mist, spray, and to use only outdoors or in a well-ventilated area. Protective gloves, protective clothing, eye protection, and face protection should be worn when handling this compound.

Mechanism of Action

Mode of Action

It’s likely that the compound interacts with its targets through non-covalent interactions such as hydrogen bonding, given the presence of the 3,5-bis(trifluoromethyl)phenyl motif, which is ubiquitously used in H-bond catalysts .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. It’s important to note that safety measures should be taken when handling this compound, including wearing protective gloves, goggles, and clothing, and avoiding contact with skin and eyes .